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Compound of Interest

Compound Name: AHNAK protein

Cat. No.: B1176255 Get Quote

Researchers, scientists, and drug development professionals often encounter a vast and

sometimes confusing landscape of protein nomenclature. This guide provides a comprehensive

comparison of AHNAK and desmoyokin, clarifying their relationship and detailing their

characteristics and functions based on experimental evidence.

It is definitively established in the scientific literature that AHNAK and desmoyokin are the same

protein. The name "desmoyokin" was first used to describe a large, ~680 kDa protein isolated

from bovine muzzle epidermal cells, where it was observed to have a localization pattern

resembling a yoke within the desmosomal plaque.[1] Subsequently, an independent line of

research identified a gene, termed AHNAK (Hebrew for "giant"), that was repressed in

neuroblastoma cells and encoded a very large protein of approximately 700 kDa.[2] Further

studies, including sequence homology and Southern blot analysis, confirmed that desmoyokin

is the bovine ortholog of the human protein encoded by the AHNAK gene.[3] Today, the name

AHNAK is predominantly used, with "desmoyokin" often cited as a synonym.

This guide will proceed to use the name AHNAK and provide a detailed overview of its

molecular characteristics, subcellular localization, and key biological functions, supported by

experimental data and protocols.

Molecular Characteristics
AHNAK is a giant scaffold protein with a complex structure that dictates its diverse functions. It

is characterized by a unique tripartite structure consisting of a short N-terminus, a large central

repetitive domain, and a C-terminal domain.
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Characteristic AHNAK / Desmoyokin Reference

Aliases
AHNAK Nucleoprotein,

PM227, Desmoyokin
[4][5][6]

Molecular Weight ~620-700 kDa [6][7][8]

Amino Acid Count 5,643 amino acids (Human)

Gene Location
Human: Chromosome 11q12-

q13
[9]

Protein Domains

N-terminal PDZ domain, large

central repeat domain, C-

terminal domain

Isoelectric Point (pI) 5.84 (predicted for isoform 2) [10]

Subcellular Localization
The subcellular localization of AHNAK is dynamic and cell-type dependent, reflecting its

involvement in a wide array of cellular processes.

Localization Experimental Evidence Reference

Plasma Membrane
Observed in cardiomyocytes

and epithelial cells.
[11]

Cytoplasm
Diffuse cytoplasmic distribution

in many cell types.
[6][12]

Nucleus
Predominantly nuclear in non-

epithelial cells.
[13][14][15]

Other

Vesicles, cytosol, cell-cell

contact zones, focal

adhesions, lysosomes, actin

cytoskeleton, membrane rafts,

sarcolemma, costameres, and

extracellular exosomes.

[9]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ptglab.com/products/AHNAK-Antibody-16637-1-AP.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10682155/
https://www.researchgate.net/figure/Up-regulation-of-AHNAK-inhibits-HGC-27-cell-migration-invasion-and-EMT-a-Transwell_fig5_339885987
https://www.researchgate.net/figure/Up-regulation-of-AHNAK-inhibits-HGC-27-cell-migration-invasion-and-EMT-a-Transwell_fig5_339885987
https://www.researchgate.net/figure/Western-blot-analysis-of-AHNAK-protein-with-polyclonal-immune-sera-Total-protein_fig3_14818427
https://www.researchgate.net/figure/AHNAK-localization-in-muscle-tissue-A-Heart-section-showing-strong-AHNAK_fig2_8216286
https://www.researchgate.net/figure/Calcium-imaging-protocol-A-Protocol-design-and-representative-plot-responses_fig1_322548763
https://pubmed.ncbi.nlm.nih.gov/18191595/
https://www.scbt.com/resources/protocols/immunofluorescence-cell-staining
https://www.researchgate.net/figure/Up-regulation-of-AHNAK-inhibits-HGC-27-cell-migration-invasion-and-EMT-a-Transwell_fig5_339885987
https://www.antibodies.com/products/primary-antibodies/ahnak-antibodies
https://pmc.ncbi.nlm.nih.gov/articles/PMC6692256/
https://www.thermofisher.com/antibody/product/Phospho-AHNAK-Ser5784-Antibody-Polyclonal/PA5-105822
https://www.researchgate.net/figure/Relocalization-of-AHNAK-to-the-cytoplasm-in-dense-cultures-correlates-with-an-increase-in_fig2_11810055
https://www.researchgate.net/figure/Calcium-imaging-protocol-A-Protocol-design-and-representative-plot-responses_fig1_322548763
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Biological Functions and Signaling Pathways
AHNAK's role as a large scaffolding protein enables it to participate in numerous signaling

pathways, influencing fundamental cellular activities.

Calcium Signaling
AHNAK is a critical regulator of calcium homeostasis, primarily through its interaction with L-

type voltage-gated calcium channels (LVGCCs).[10][16][17]

Mechanism: AHNAK interacts with the β-subunit of LVGCCs, modulating channel activity.[16]

This interaction is crucial for processes like excitation-contraction coupling in

cardiomyocytes.

Signaling Pathway: AHNAK is implicated in the β-adrenergic signaling pathway in the heart,

where its phosphorylation by Protein Kinase A (PKA) modulates LVGCC function.[16]

Diagram of AHNAK's Role in Cardiac Calcium Channel Regulation
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Experiment Setup

Treatment Groups

Data Acquisition and Analysis

Culture cells to
confluent monolayer

Create a 'scratch'
in the monolayer

Control Group
(e.g., scrambled siRNA)

AHNAK Knockdown
(siRNA)

Image the scratch
at T=0 and T=24h

Measure the width
of the scratch

Quantify cell migration
(closure of the gap)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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